Cas no 1956371-33-7 (Methyl 4-(difluoromethyl)-3-nitrobenzoate)

Methyl 4-(difluoromethyl)-3-nitrobenzoate is a fluorinated aromatic ester with significant utility in synthetic organic chemistry, particularly as a versatile intermediate for pharmaceuticals and agrochemicals. The presence of both difluoromethyl and nitro groups on the benzoate scaffold enhances its reactivity, enabling selective transformations such as nucleophilic substitutions or reductions. The difluoromethyl group imparts metabolic stability and lipophilicity, which are advantageous in drug design. The ester functionality allows for further derivatization, including hydrolysis or transesterification. This compound is characterized by high purity and stability under standard storage conditions, making it suitable for precise synthetic applications. Its structural features facilitate the development of bioactive molecules with improved pharmacokinetic properties.
Methyl 4-(difluoromethyl)-3-nitrobenzoate structure
1956371-33-7 structure
Product Name:Methyl 4-(difluoromethyl)-3-nitrobenzoate
CAS No:1956371-33-7
MF:C9H7F2NO4
MW:231.152989625931
MDL:MFCD29921566
CID:4780289
Update Time:2026-02-27

Methyl 4-(difluoromethyl)-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-(difluoromethyl)-3-nitrobenzoate
    • SY266022
    • MDL: MFCD29921566
    • Inchi: 1S/C9H7F2NO4/c1-16-9(13)5-2-3-6(8(10)11)7(4-5)12(14)15/h2-4,8H,1H3
    • InChI Key: ZSBCNHLWLUYLAY-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(C(=O)OC)=CC=1[N+](=O)[O-])F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 279
  • XLogP3: 2.2
  • Topological Polar Surface Area: 72.1

Methyl 4-(difluoromethyl)-3-nitrobenzoate Pricemore >>

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